Cas no 1105235-88-8 (3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide
• CAS No: 1105235-88-8
• MF: C₁₆H₁₇ClFNO₃S
• MW: 357.827485799789
• CID: 6220438
• PubChem ID: 30867159
• Update Time: 2025-05-20

3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide
• 3-chloro-N-(2-(3,5-dimethylphenoxy)ethyl)-4-fluorobenzenesulfonamide
• 3-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-fluorobenzene-1-sulfonamide
• F5529-0233
• 1105235-88-8
• AKOS024512499
• 3-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-fluorobenzenesulfonamide

• Inchi： 1S/C16H17ClFNO3S/c1-11-7-12(2)9-13(8-11)22-6-5-19-23(20,21)14-3-4-16(18)15(17)10-14/h3-4,7-10,19H,5-6H2,1-2H3
• InChI Key： DZYROBAPAYEXTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCCOC1C=C(C)C=C(C)C=1)(=O)=O)F

Computed Properties

• Exact Mass: 357.0601704g/mol
• Monoisotopic Mass: 357.0601704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide

3-Chloro-N-2-(3,5-Dimethylphenoxy)Ethyl-4-FluoroBenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1105235-88-8, commonly referred to as 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a sulfonamide group, a chloro substituent, and a fluoro substituent, along with a phenoxy group that introduces additional complexity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The sulfonamide group is known for its versatility in medicinal chemistry, often serving as a bioisostere for amides due to its improved pharmacokinetic properties. The presence of the chloro and fluoro substituents further enhances the molecule's electronic and steric properties, making it a promising candidate for drug design and development.

The phenoxy group attached to the ethyl chain introduces aromaticity and additional hydrophobicity to the molecule, which can influence its solubility and permeability across biological membranes. This feature is particularly advantageous in drug delivery systems where controlled release and targeted delivery are critical. Recent studies have highlighted the potential of this compound in modulating enzyme activity, suggesting its role as an inhibitor or activator depending on the specific biological context.

In terms of applications, 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide has shown promise in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or optoelectronic devices. Researchers are actively exploring its ability to form self-assembled monolayers or integrate into polymer blends for enhanced material performance.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations into its stability under various environmental conditions have provided insights into its persistence in soil and water systems. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 3-chloro-N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide (CAS No. 1105235-88-8) represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its intricate structure and functional groups offer ample opportunities for further research and development, particularly in drug discovery and advanced material synthesis.